Benzenepropanoic acid, 3-amino-alpha-ethyl-2,4,6-triiodo-, (alphaR)-
Benzenepropanoic acid, 3-amino-alpha-ethyl-2,4,6-triiodo-, (alphaR)-
Brand Name:
Vulcanchem
CAS No.:
17879-97-9
VCID:
VC0097743
InChI:
InChI=1S/C11H12I3NO2/c1-2-5(11(16)17)3-6-7(12)4-8(13)10(15)9(6)14/h4-5H,2-3,15H2,1H3,(H,16,17)/t5-/m1/s1
SMILES:
CCC(CC1=C(C(=C(C=C1I)I)N)I)C(=O)O
Molecular Formula:
C11H12I3NO2
Molecular Weight:
570.93 g/mol
Benzenepropanoic acid, 3-amino-alpha-ethyl-2,4,6-triiodo-, (alphaR)-
CAS No.: 17879-97-9
Impurities
VCID: VC0097743
Molecular Formula: C11H12I3NO2
Molecular Weight: 570.93 g/mol
| CAS No. | 17879-97-9 |
|---|---|
| Product Name | Benzenepropanoic acid, 3-amino-alpha-ethyl-2,4,6-triiodo-, (alphaR)- |
| Molecular Formula | C11H12I3NO2 |
| Molecular Weight | 570.93 g/mol |
| IUPAC Name | (2R)-2-[(3-amino-2,4,6-triiodophenyl)methyl]butanoic acid |
| Standard InChI | InChI=1S/C11H12I3NO2/c1-2-5(11(16)17)3-6-7(12)4-8(13)10(15)9(6)14/h4-5H,2-3,15H2,1H3,(H,16,17)/t5-/m1/s1 |
| Standard InChIKey | OIRFJRBSRORBCM-RXMQYKEDSA-N |
| Isomeric SMILES | CC[C@H](CC1=C(C(=C(C=C1I)I)N)I)C(=O)O |
| SMILES | CCC(CC1=C(C(=C(C=C1I)I)N)I)C(=O)O |
| Canonical SMILES | CCC(CC1=C(C(=C(C=C1I)I)N)I)C(=O)O |
| PubChem Compound | 6604220 |
| Last Modified | Nov 11 2021 |
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